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Compound of Interest

Compound Name: 1,8-Diiodooctane

Cat. No.: B1585395 Get Quote

CAS Number: 24772-63-2

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,8-diiodooctane, a key

difunctional organic building block. It details the compound's physicochemical properties,

primary applications, and relevant experimental methodologies, with a focus on its role in

materials science and organic electronics.

Core Chemical and Physical Properties
1,8-Diiodooctane, also known as octamethylene diiodide, is an organoiodine compound with

the chemical formula C₈H₁₆I₂.[1][2] It is a versatile difunctional electrophile, where the two

carbon-iodine bonds readily engage in substitution reactions.[1] This reactivity allows for the

straightforward introduction of various functional groups or the creation of longer carbon chains

and cyclic structures.[1] The compound typically appears as a clear, slightly brown or beige

liquid and is often supplied with a copper stabilizer to prevent degradation.[1][3] It is sensitive to

light.[4][5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1,8-diiodooctane.
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Property Value Citations

CAS Number 24772-63-2 [1][3][4][6]

Molecular Formula C₈H₁₆I₂ [1][2][4][6]

Molecular Weight 366.02 g/mol [4][6]

Appearance
Clear slightly brown liquid;

Beige liquid
[1][3][4]

Density 1.840 g/mL at 25 °C [3][5][7]

Melting Point 16 - 21 °C (60.8 - 69.8 °F) [3][4][5]

Boiling Point
167 - 169 °C at 6 mmHg98 -

100 °C at 0.2 mmHg
[3][4][7]

Flash Point
> 110 °C (> 230 °F) 113 °C

(235.4 °F) - closed cup
[3]

Refractive Index n20/D 1.5653 [4][5][7]

Solubility
Miscible with methanol;

Insoluble in water
[2][4]

Vapor Pressure 0.000281 mmHg at 25°C [4]

Vapor Density 12.6 [3]

EC Number 246-456-6 [4][6]

Applications in Research and Development
1,8-Diiodooctane is a crucial intermediate in various fields, including specialty chemical

manufacturing, pharmaceuticals, and agrochemicals.[1][2] Its primary and most well-

documented application is in materials science, specifically as a processing additive in the

fabrication of organic photovoltaics (OPVs).[4][8][9]

Role in Organic Solar Cells
1,8-Diiodooctane (often abbreviated as DIO) is a high-boiling-point solvent additive used to

control and optimize the active layer morphology of bulk heterojunction (BHJ) solar cells.[8][9]
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Its addition to the casting solution improves the power conversion efficiency of polymer solar

cells.[4][8] The presence of DIO influences the drying dynamics during film deposition, which in

turn helps to create a more favorable nanomorphology for charge separation and transport,

ultimately boosting device performance.[8][10] However, studies have also shown that residual

DIO in the final device can lead to photo-induced degradation under illumination, acting as a

photo-acid and a source of radicals.[9][10] Therefore, its concentration and post-processing

steps like thermal annealing are critical parameters.[9][10]

The logical workflow for utilizing 1,8-diiodooctane as a processing additive in OPV fabrication

is outlined below.
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Caption: Workflow for using 1,8-diiodooctane (DIO) in organic solar cell fabrication.
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Experimental Protocols
The following is a representative methodology for the fabrication of a bulk heterojunction

organic solar cell using 1,8-diiodooctane as a processing additive, synthesized from literature

procedures.[10][11]

Preparation of the Active Layer Solution
Materials:

Donor Polymer (e.g., PBDB-T)

Acceptor Material (e.g., ITIC or PC₇₁BM)

Host Solvent (e.g., Chlorobenzene)

Solvent Additive: 1,8-Diiodooctane (CAS 24772-63-2)

Procedure:

Prepare a blend solution of the donor polymer and acceptor material in the host solvent at

a specific concentration (e.g., 20 mg/mL).

Add 1,8-diiodooctane to the solution at a predetermined volume percentage (e.g., 0.5%

to 3% v/v).

Stir the solution overnight in an inert atmosphere (e.g., a nitrogen-filled glovebox) to

ensure complete dissolution and homogeneity.

Device Fabrication
Substrate Preparation: Begin with pre-patterned Indium Tin Oxide (ITO) coated glass

substrates. Clean the substrates sequentially in an ultrasonic bath with detergent, deionized

water, acetone, and isopropanol.

Hole Transport Layer (HTL) Deposition: Deposit a hole transport layer (e.g., PEDOT:PSS)

onto the ITO substrate via spin coating, followed by annealing on a hotplate.

Active Layer Deposition:
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Transfer the substrates into an inert atmosphere glovebox.

Spin-coat the prepared active layer solution (from section 3.1) onto the HTL. For example,

spin at 2000 rpm for 40 seconds to achieve a film thickness of approximately 100 nm.[11]

Annealing: Anneal the films at a specified temperature and duration (e.g., 160 °C for 10

minutes) to remove the host solvent and promote morphological development.[10][11] The

high boiling point of DIO ensures it remains during the initial film formation.

Electron Transport Layer (ETL) & Cathode Deposition:

Deposit an electron transport layer (e.g., PFN-Br) via spin coating.[10][11]

Thermally evaporate a metal cathode (e.g., 100 nm of Ag) through a shadow mask at high

vacuum (e.g., 2 × 10⁻⁶ mbar).[10][11]

The process flow from substrate to a complete device is illustrated in the diagram below.
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(e.g., PEDOT:PSS)

3. Active Layer Spin Coating
(Polymer:Acceptor + DIO)

4. Thermal Annealing
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Caption: Step-by-step experimental workflow for OPV device fabrication.

Safety and Handling
According to safety data sheets, 1,8-diiodooctane is not classified as hazardous under the

2012 OSHA Hazard Communication Standard.[3] However, GHS classifications from other

sources suggest it may cause skin and serious eye irritation, and may cause long-lasting

harmful effects to aquatic life.[6]
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H413 (May cause long lasting harmful effects to aquatic life).[6]

Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective

gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[6]

Storage: Store in a cool, dark place, recommended below 15°C. The material is light and air

sensitive and should be stored under an inert gas.

Personal Protective Equipment: Use of safety glasses, gloves, and a dust mask (type N95) is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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